2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one

• Molecular Formula: C27H25NO5
• Molecular Weight: 443.5 g/mol
• IUPAC Name: (E)-2-(1,3-benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C27H25NO5/c1-4-15-32-20-11-9-18(10-12-20)26(29)22(27-28-23-7-5-6-8-25(23)33-27)17-19-16-21(30-2)13-14-24(19)31-3/h5-14,16-17H,4,15H2,1-3H3/b22-17-
• InChI Key: BCKXJZBWRSMESK-XLNRJJMWSA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C(=O)/C(=C/C2=C(C=CC(=C2)OC)OC)/C3=NC4=CC=CC=C4O3
• SMILES: CCCOC1=CC=C(C=C1)C(=O)C(=CC2=C(C=CC(=C2)OC)OC)C3=NC4=CC=CC=C4O3

Description

2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one, also known as BMPP, is a synthetic compound that belongs to the family of benzoxazole derivatives. It has been extensively studied for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one has been shown to act as a selective antagonist of the serotonin 5-HT2A receptor, which is involved in various physiological processes, including mood regulation and perception. By blocking this receptor, this compound can help researchers better understand the role of serotonin in these processes.
Biochemical and Physiological Effects:
In addition to its effects on the serotonin 5-HT2A receptor, this compound has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the activity of certain enzymes involved in the metabolism of neurotransmitters, which could have implications for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one in lab experiments is its high selectivity for the serotonin 5-HT2A receptor, which allows researchers to study this receptor in isolation. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are several potential future directions for research involving 2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one. For example, researchers could investigate its effects on other receptors in the brain, or explore its potential therapeutic applications in the treatment of neurological disorders. Additionally, new synthesis methods could be developed to improve the potency and selectivity of this compound, making it an even more valuable tool for scientific research.

Synthesis Methods

2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one can be synthesized through a multi-step process that involves the condensation of 2-aminophenol with 4-propoxybenzaldehyde to form 2-(4-propoxybenzylideneamino)phenol. This intermediate is then reacted with 2,5-dimethoxybenzaldehyde and acetic anhydride to produce this compound.

Scientific Research Applications

2-(1,3-Benzoxazol-2-yl)-3-(2,5-dimethoxyphenyl)-1-(4-propoxyphenyl)-2-propen-1-one has been studied for its potential use in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a high affinity for certain receptors in the brain, making it a useful tool for studying the mechanisms of action of these receptors.